3-chloro-4,6,8,11-tetrazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5,10,12-hexaene
Catalog No.
S8774167
CAS No.
M.F
C9H5ClN4
M. Wt
204.61 g/mol
Availability
Inquiry
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
![3-chloro-4,6,8,11-tetrazatricyclo[7.4.0.02,7]tride...](/img/no-structure.svg)
Content Navigation
Product Name
3-chloro-4,6,8,11-tetrazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5,10,12-hexaene
IUPAC Name
3-chloro-4,6,8,11-tetrazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5,10,12-hexaene
Molecular Formula
C9H5ClN4
Molecular Weight
204.61 g/mol
InChI
InChI=1S/C9H5ClN4/c10-8-7-5-1-2-11-3-6(5)14-9(7)13-4-12-8/h1-4H,(H,12,13,14)
InChI Key
BOCZTHREUPEMTG-UHFFFAOYSA-N
Canonical SMILES
C1=CN=CC2=C1C3=C(N2)N=CN=C3Cl
XLogP3
1.9
Hydrogen Bond Acceptor Count
3
Hydrogen Bond Donor Count
1
Exact Mass
204.0202739 g/mol
Monoisotopic Mass
204.0202739 g/mol
Heavy Atom Count
14
Dates
Last modified: 11-21-2023
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:119673-08-4
Molecular Formula:C33H34Cl2N4O7
Molecular Weight:669.5 g/mol
Availability:
In Stock
CAS No.:1926-54-1
Molecular Formula:C5H6O4
Molecular Weight:130.1 g/mol
Availability:
In Stock
CAS No.:73198-02-4
Molecular Formula:C13H14N2O3
Molecular Weight:246.26 g/mol
Availability:
Inquiry
CAS No.:1719-06-8
Molecular Formula:C14H10
Molecular Weight:188.29 g/mol
Availability:
In Stock
CAS No.:131669-35-7
Molecular Formula:C8H11NO8
Molecular Weight:249.17 g/mol
Availability:
Inquiry
CAS No.:128364-91-0
Molecular Formula:C5H15N3
Molecular Weight:117.19 g/mol
Availability:
In Stock
CAS No.:1803-36-7
Molecular Formula:C2H6BCl
Molecular Weight:76.33 g/mol
Availability:
In Stock
